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Compound of Interest

Compound Name: Pegasus

Cat. No.: B039198

Pegasus WMS Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in effectively
allocating and managing resources for their Pegasus Workflow Management System (WMS)
experiments.

Frequently Asked Questions (FAQSs)

Q1: What is Pegasus WMS and how does it help in scientific workflows?

Pegasus WMS is a system that maps and executes scientific workflows across various
computational environments, including laptops, campus clusters, Grids, and clouds.[1] It
simplifies complex computational tasks by allowing scientists to define workflows at a high
level, without needing to manage the low-level details of the execution environment.[1][2]
Pegasus automatically handles data management, locating necessary input data and
computational resources for the workflow to run.[1][2][3] It also offers features like performance
optimization, scalability for workflows up to 1 million tasks, and provenance tracking.[2][4]

Q2: What are the key features of Pegasus WMS for resource management?

Pegasus WMS offers several features to manage and optimize computational resources
efficiently:
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» Portability and Reuse: Workflows can be executed in different environments without
modification.[2][4]

o Performance Optimization: The Pegasus mapper can reorder, group, and prioritize tasks to
enhance overall workflow performance.[2][4][5]

o Scalability: Pegasus can scale both the size of the workflow and the number of resources it
is distributed over.[1][2][4]

« Data Management: It automates replica selection, data transfers, and output registrations.[1]

[4]16]

o Fault Tolerance: Pegasus automatically retries failed jobs and data transfers. In case of non-
recoverable failures, it provides debugging tools and can generate a rescue workflow.[1][3][4]

Troubleshooting Guides
Issue 1: My workflow with many short-duration jobs is
running inefficiently.

Cause: High overhead from scheduling, data transfers, and other management tasks can
become significant for jobs that have a short execution time.[7] The overhead for each job on a
grid environment can be 60 seconds or more, which is inefficient for jobs that run for only a few
seconds.[4][7]

Solution: Job Clustering

Pegasus can group multiple small, independent jobs into a single larger job to reduce
overhead. This is known as job clustering.[4][7] It is generally recommended that jobs should
run for at least 10 minutes to make the scheduling overhead worthwhile.[4][7]

Job Clustering Strategies:
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Clustering Strategy Description When to Use

) When you have many
] ] Clusters jobs at the same level
Horizontal Clustering independent tasks that can run
of the workflow.

in parallel.
Clusters jobs based on their When you have jobs with
i ) expected runtime to create varying runtimes and want to
Runtime Clustering ] N )
clustered jobs of a specified create more uniform, longer-
duration. running clustered jobs.[4]

Allows the user to explicitly ] )
o For fine-grained control over
] label sub-graphs within the ] N ]
Label Clustering ] which specific groups of jobs
workflow to be clustered into a
) ) are clustered together.[4][7]
single job.

To enable job clustering, use the --cluster option with the pegasus-plan command.

Issue 2: How do | manage large datasets and their
movement within my workflow?

Cause: Scientific workflows, particularly in fields like drug development, often involve large
volumes of data that need to be efficiently staged in and out of computational resources.

Solution: Pegasus Data Management Features

Pegasus provides robust data management capabilities to handle large datasets automatically.

[6]

e Replica Selection: Pegasus can query a Replica Catalog to find all physical locations
(replicas) of a required input file and then select the best one for the job based on a
configurable strategy.[6]

» Data Staging Configuration: You can configure how data is transferred. For instance, you can
set up a staging site to pre-stage data or use different transfer protocols.

o Cleanup: Pegasus can automatically add cleanup jobs to the workflow to remove
intermediate data that is no longer needed, which is crucial for workflows on storage-

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/tutorial.html
https://arokem.github.io/2013-09-16-ISI/lessons/pegasus-workflows/tutorial.html
https://pegasus.isi.edu/documentation/user-guide/optimization.html
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://pegasus.isi.edu/documentation/reference-guide/data-management.html
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://pegasus.isi.edu/documentation/reference-guide/data-management.html
https://www.benchchem.com/product/b039198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b039198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

constrained resources.[1][2][4]

Data Staging Workflow:
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Caption: Data staging process in a Pegasus workflow.

Issue 3: My workflow failed. How can | debug it and
recover?

Cause: Workflow failures can occur due to various reasons, including resource unavailability,
job execution errors, or data transfer failures.

Solution: Pegasus Monitoring and Debugging Tools
Pegasus provides a suite of tools to monitor, debug, and recover from workflow failures.[3][4]

e pegasus-status: This command allows you to monitor the real-time progress of your
workflow.[8]

e pegasus-analyzer: If a workflow fails, this tool helps in debugging by identifying the failed
jobs and providing access to their output and error logs.[4]

o Automatic Retries: Pegasus can be configured to automatically retry failed jobs and data
transfers a certain number of times.[3][4]
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» Rescue Workflows: For non-recoverable failures, Pegasus can generate a "rescue workflow"
that only contains the parts of the workflow that did not complete successfully.[3][4]

Troubleshooting Workflow:
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Caption: A logical workflow for troubleshooting failed Pegasus experiments.

Experimental Protocols

Protocol 1: Optimizing a Workflow with Short Jobs using Job Clustering
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Objective: To improve the efficiency of a workflow containing a large number of short-duration
computational tasks.

Methodology:

o Characterize Job Runtimes: Before applying clustering, analyze the runtime of individual jobs
in your workflow. This can be done by running a small-scale version of the workflow and
using pegasus-statistics to analyze the provenance data.[1]

e Choose a Clustering Strategy: Based on the workflow structure and job characteristics,
select an appropriate clustering strategy (Horizontal, Runtime, or Label). For a workflow with
many independent jobs of similar short runtimes, Horizontal clustering is a good starting
point.

o Configure Clustering in pegasus-plan: When planning the workflow, use the -C or --cluster
command-line option followed by the chosen clustering method (e.g., horizontal). You can
also specify the number of jobs to be clustered together.

» Execute and Monitor: Submit the clustered workflow. Use pegasus-status to monitor its
progress and pegasus-statistics after completion to compare the performance with the non-
clustered version.

Protocol 2: Debugging a Failed Workflow
Objective: To identify the root cause of a workflow failure and recover the execution.
Methodology:

o Check Workflow Status: After a failure is reported, run pegasus-status -l to get a summary of
the job states. This will show how many jobs failed.

o Analyze the Failure: Execute pegasus-analyzer . This tool will pinpoint the exact jobs that
failed, provide the exit codes, and show the paths to the standard output and error files for
each failed job.[4]

o Examine Job Logs: Review the stdout and stderr files for the failed jobs to understand the
specific error message (e.g., application error, file not found, permission denied).
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» Address the Root Cause: Based on the error, take corrective action. This might involve fixing
a bug in the application code, correcting file paths in the replica catalog, or adjusting
resource requests.

o Relaunch the Workflow: If the failure was transient, you might be able to simply rerun the
rescue workflow generated by Pegasus. If code or configuration changes were made, you
may need to re-plan and run the entire workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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